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Compound of Interest

Compound Name: Aluminum phenoxide

Cat. No.: B078509 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the selective ortho-

alkylation of phenols utilizing an aluminum phenoxide catalyst. This method is a cornerstone

in the industrial synthesis of sterically hindered phenols, which are crucial antioxidants and

building blocks in medicinal chemistry and materials science. The protocol focuses on the

highly selective synthesis of 2,6-dialkylphenols, minimizing the formation of para- and meta-

isomers.

Overview and Reaction Principle
The ortho-alkylation of phenols with olefins is efficiently catalyzed by aluminum phenoxide.

The catalyst is typically formed in situ by the reaction of aluminum metal or an aluminum alkyl

with the starting phenol. The aluminum center coordinates to the phenolic oxygen, activating

the aromatic ring for electrophilic attack by the olefin, preferentially at the ortho positions. This

high regioselectivity is attributed to the formation of a six-membered intermediate involving the

aluminum, the phenolic oxygen, and the olefin.

Reaction Mechanism
The reaction proceeds through the formation of an aluminum phenoxide intermediate, which

plays a crucial role in directing the alkylation to the ortho position.
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To cite this document: BenchChem. [Application Notes and Protocols: Ortho-Alkylation of
Phenols Using Aluminum Phenoxide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b078509#protocol-for-using-aluminum-phenoxide-in-
ortho-alkylation-of-phenols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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